Cas no 36017-19-3 (4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 36017-19-3
• MF: C₉H₉N₃S
• MW: 191.252859830856
• MDL: MFCD03900748
• CID: 315828
• PubChem ID: 2079387
• Update Time: 2025-04-19

4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(2-methylphenyl)-
• 4H-1,2,4-triazole-3-thiol, 4-(2-methylphenyl)-
• 4-(2-methylphenyl)-1H-1,2,4-triazole-5-thione
• 4-(2-METHYLPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
• A918549
• N-1-CBZ-2-Methylpiperazine
• 4-(o-Tolyl)-4H-1,2,4-triazole-3-thiol
• DTXSID70366468
• EN300-10188
• SCHEMBL14112935
• MFCD03900748
• AKOS000118584
• 36017-19-3
• Z56998584
• 4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03900748
• Inchi： 1S/C9H9N3S/c1-7-4-2-3-5-8(7)12-6-10-11-9(12)13/h2-6H,1H3,(H,11,13)
• InChI Key： JNPLNRXTDYNMEG-UHFFFAOYSA-N
• SMILES： S=C1NN=CN1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 191.05187
• Monoisotopic Mass: 191.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 27.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles